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Compound of Interest

Compound Name: Strontium-85

Cat. No.: B084106 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the established methods for the purification

of Strontium-85 (Sr-85) chloride, a critical radionuclide in various research and medical

applications. The focus is on providing detailed, actionable protocols and comparative data to

aid in the selection and implementation of the most suitable purification strategy. Sr-85 is

typically produced via the proton or deuteron bombardment of a rubidium (Rb) target,

necessitating robust purification methods to separate the desired radionuclide from the bulk

target material and other potential impurities. The primary purification techniques discussed are

ion exchange chromatography, precipitation, and solvent extraction.

Overview of Purification Methods
The choice of purification method for Strontium-85 chloride depends on several factors,

including the scale of production, the required final purity, the available equipment, and the

chemical form of the target and product. Each method offers distinct advantages and

disadvantages in terms of selectivity, capacity, speed, and the generation of radioactive waste.

Ion Exchange Chromatography is a highly effective and widely used method for the purification

of Sr-85. It offers excellent separation of strontium from rubidium and other metallic impurities.

The use of strontium-selective resins, such as Eichrom's Sr Resin, has become a standard

practice due to its high affinity for strontium in nitric acid media.[1][2]
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Precipitation methods are classical radiochemical techniques that can be employed for the

separation of Sr-85. These methods are often used for initial bulk separation or when

specialized chromatography resins are unavailable. Common precipitation techniques involve

the formation of insoluble strontium salts, such as strontium nitrate or strontium carbonate.[3][4]

Solvent Extraction provides another viable route for the purification of Sr-85. This technique

relies on the differential solubility of strontium complexes in immiscible liquid phases. Crown

ethers have shown particular promise as selective extractants for strontium.[5][6]

Ion Exchange Chromatography
Ion exchange chromatography is the most prevalent method for achieving high-purity

Strontium-85 chloride. The process generally involves dissolving the irradiated rubidium

chloride target, loading the solution onto a chromatography column packed with a strontium-

selective resin, washing away impurities, and finally eluting the purified Sr-85.

Experimental Protocol: Two-Step Ion Exchange
Purification
This protocol is based on a well-established procedure for the separation of Sr-85 from an

irradiated rubidium chloride target.[7] It employs a primary separation using a strontium-

selective extraction resin followed by a secondary clean-up on a cation exchange resin.

Materials and Reagents:

Irradiated Rubidium Chloride (RbCl) target

Deionized water

8 M Nitric Acid (HNO₃)

0.05 M Nitric Acid (HNO₃)

Concentrated Hydrochloric Acid (HCl)

0.1 M Hydrochloric Acid (HCl)

3 M Hydrochloric Acid (HCl)
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6 M Hydrochloric Acid (HCl)

Sr Resin (Eichrom, 100-150 mesh)

Dowex 50W-X8 resin (200-400 mesh)

Chromatography columns (e.g., 5 mm internal diameter)

Glassware (beakers, flasks)

Hot plate/evaporation unit

Gamma-ray spectrometer with a calibrated Germanium detector

Procedure:

Target Dissolution:

Dissolve the irradiated RbCl target in 2 mL of deionized water.

Add 2 mL of 8 M HNO₃ to the solution.

Evaporate the solution almost to dryness to remove chloride ions.

Re-dissolve the residue in 2 mL of 8 M HNO₃ and evaporate to dryness again.

Finally, dissolve the residue in 4 mL of 8 M HNO₃.

Primary Separation on Sr Resin:

Prepare a column (e.g., 5 mm ID x 50 mm height) packed with Sr Resin.

Pre-condition the column with 8 M HNO₃.

Load the dissolved target solution onto the column.

Wash the column with 12 mL of 8 M HNO₃ to elute the bulk rubidium and other impurities.

The rubidium can be traced by the presence of co-produced ⁸⁴Rb and ⁸⁶Rb.[7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 13 Tech Support

https://www.nishina.riken.jp/researcher/APR/APR047/pdf/279.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084106?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Elute the purified Sr-85 from the column using 8 mL of 0.05 M HNO₃.

Conversion to Chloride Form:

Evaporate the eluent containing Sr-85 to dryness.

Dissolve the residue in 1 mL of concentrated HCl.

Evaporate the solution almost to dryness.

Secondary Purification on Cation Exchange Resin:

Dissolve the residue from the previous step in 2 mL of 0.1 M HCl.

Prepare a column (e.g., 5 mm ID x 40 mm height) packed with Dowex 50W-X8 resin.

Pre-condition the column with 0.1 M HCl.

Load the Sr-85 solution onto the column.

Wash the column with 3 M HCl to remove any remaining impurities.

Elute the final purified Strontium-85 chloride using 6 M HCl.

Final Formulation:

The final eluate containing the purified Sr-85 in 6 M HCl can be evaporated and

reconstituted in a desired concentration of hydrochloric acid (e.g., 0.1 N HCl) for final use.

Quantitative Data for Ion Exchange Chromatography
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Parameter Value Reference

Resin Type
Eichrom Sr Resin (primary),

Dowex 50W-X8 (secondary)
[7]

Loading Condition 8 M HNO₃ [1][7]

Elution Condition (Sr Resin)
0.05 M HNO₃ or deionized

water
[1][7]

Elution Condition (Dowex

50W-X8)
6 M HCl [7]

Chemical Yield ~89% [7]

Radionuclidic Purity > 99% [7]

Sr Resin Capacity ~12 mg of Sr per 2 mL column [1]

Recovery from High Ca Matrix
Quantitative up to 320 mg Ca

on a 2 mL column
[1]

Workflow Diagram for Ion Exchange Purification of Sr-85
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Ion Exchange Purification Workflow for Sr-85

Precipitation Methods
Precipitation offers a simpler, albeit potentially less selective, method for the purification of

Strontium-85. This can be particularly useful for an initial separation of the bulk of the target

material.
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Strontium Carbonate Precipitation
This method relies on the precipitation of strontium as strontium carbonate (SrCO₃) from an

aqueous solution, leaving the more soluble rubidium salts in the supernatant.

Materials and Reagents:

Dissolved irradiated RbCl target solution

Sodium Carbonate (Na₂CO₃) solution (e.g., 2 M)

Deionized water

Centrifuge and centrifuge tubes

pH meter or indicator paper

Hydrochloric acid for redissolution

Procedure:

Dissolution: Dissolve the irradiated RbCl target in deionized water.

Precipitation:

Heat the solution to approximately 75°C.[4]

Slowly add 2 M sodium carbonate solution while stirring until precipitation is complete. An

excess of carbonate will help to ensure complete precipitation of strontium.

Maintain the temperature and stirring for a defined period (e.g., 60 minutes) to allow for

complete precipitation.[4]

Separation:

Centrifuge the mixture to pellet the strontium carbonate precipitate.

Carefully decant the supernatant containing the dissolved rubidium and other soluble

impurities.
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Wash the precipitate with deionized water and centrifuge again. Repeat the washing step

to remove residual impurities.

Redissolution:

Dissolve the purified strontium carbonate precipitate in a minimal amount of hydrochloric

acid to form Strontium-85 chloride.

Quantitative Data for Strontium Carbonate Precipitation
Parameter Value/Range Reference

Precipitating Agent Sodium Carbonate (Na₂CO₃) [4]

Temperature ~75°C [4]

Precipitation Time 60 minutes [4]

Recovery Yield Up to 97.1% [4]

Separation Efficiency (Sr/Rb)

Sr/Rb concentration ratios of

50,000 to 150,000 achievable

with repeated precipitations.

[8]

Logical Diagram for Precipitation Purification
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Decision Flow for Sr-85 Carbonate Precipitation
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Solvent Extraction
Solvent extraction can be an effective method for the separation of Sr-85, particularly in

systems where ion exchange is not feasible. The use of crown ethers as selective complexing

agents for strontium is a key aspect of this technique.

Experimental Protocol: Crown Ether-Based Solvent
Extraction
This protocol provides a general framework for the solvent extraction of Sr-85 from an aqueous

solution.

Materials and Reagents:

Aqueous solution of irradiated RbCl target in dilute nitric acid.

Organic phase: A solution of a crown ether (e.g., dicyclohexano-18-crown-6, DCH18C6) in a

suitable organic solvent (e.g., a mixture of 1,2-dichloroethane and an ionic liquid).[9]

Stripping solution: Dilute nitric acid or deionized water.

Separatory funnels.

Vortex mixer or shaker.

Procedure:

Extraction:

Place the aqueous phase containing Sr-85 and the organic phase in a separatory funnel.

Shake vigorously for a set period (e.g., 15 minutes) to ensure equilibrium is reached.[9]

Allow the phases to separate.

Collect the organic phase, which now contains the Sr-85-crown ether complex.

Scrubbing (Optional):
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The organic phase can be washed with a fresh aqueous solution to remove any co-

extracted impurities.

Stripping:

Contact the loaded organic phase with the stripping solution in a clean separatory funnel.

Shake vigorously to transfer the Sr-85 back into the aqueous phase.

Collect the aqueous phase containing the purified Sr-85.

Final Formulation:

The aqueous phase can be further processed, for example, by evaporation and

redissolution in hydrochloric acid to obtain Strontium-85 chloride.

Quantitative Data for Solvent Extraction
Parameter Value/Range Reference

Extractant
Dicyclohexano-18-crown-6

(DCH18C6)
[9]

Organic Solvent
1,2-dichloroethane and ionic

liquid mixture
[9]

Stripping Agent 2.5 M NH₄NO₃ [9]

Single Extraction Efficiency

Up to 93.63% for Rubidium

(indicating potential for Sr

separation)

[9]

Quality Control and Radionuclidic Purity
Assessment
The final step in the purification process is to ensure the quality of the Strontium-85 chloride

solution. The primary quality control measure is the determination of radionuclidic purity.

Gamma-Ray Spectrometry
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Gamma-ray spectrometry is the most effective method for identifying and quantifying gamma-

emitting radionuclidic impurities.[10]

Procedure:

A sample of the purified Strontium-85 chloride is placed in a calibrated gamma-ray

spectrometer equipped with a high-purity germanium (HPGe) detector.

The gamma-ray spectrum is acquired for a sufficient time to obtain good counting statistics.

The spectrum is analyzed to identify the characteristic gamma-ray peaks of Sr-85 (514 keV).

The spectrum is also carefully examined for the presence of gamma peaks from potential

impurities, such as isotopes of rubidium (e.g., ⁸⁴Rb, ⁸⁶Rb) or other activation products from

the target and its contaminants.[7]

The activity of each identified radionuclide is quantified based on its peak area, the detector

efficiency at that energy, and the gamma-ray emission probability.

The radionuclidic purity is calculated as the percentage of the total activity that is due to Sr-

85.

A radionuclidic purity of greater than 99% is typically required for research and medical

applications.[7]

Workflow for Quality Control
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Quality Control Workflow for Sr-85 Chloride
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Conclusion
The purification of Strontium-85 chloride is a critical process that requires careful selection and

execution of appropriate methods. Ion exchange chromatography using strontium-selective

resins offers a highly efficient and reliable method for producing high-purity Sr-85. Precipitation

and solvent extraction methods provide viable alternatives, particularly for initial separation

steps. Rigorous quality control, primarily through gamma-ray spectrometry, is essential to

ensure the final product meets the required specifications for its intended application. This

guide provides the foundational knowledge and detailed protocols to enable researchers and

professionals to successfully purify Strontium-85 chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b084106#purification-methods-for-strontium-85-
chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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